Cas no 1894027-52-1 (3-(4-cyclopropylphenyl)propanenitrile)

• Product Name: 3-(4-cyclopropylphenyl)propanenitrile
• CAS No: 1894027-52-1
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 6177566
• PubChem ID: 117047054
• Update Time: 2025-10-28

3-(4-cyclopropylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropylphenyl)propanenitrile
• 1894027-52-1
• EN300-1777762

• Inchi： 1S/C12H13N/c13-9-1-2-10-3-5-11(6-4-10)12-7-8-12/h3-6,12H,1-2,7-8H2
• InChI Key： QBFUFXHVXBAVJK-UHFFFAOYSA-N
• SMILES： N#CCCC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(4-cyclopropylphenyl)propanenitrile

Professional Introduction to 3-(4-cyclopropylphenyl)propanenitrile (CAS No. 1894027-52-1)

3-(4-cyclopropylphenyl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1894027-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural motif comprising a cyclopropyl group attached to a phenyl ring, followed by a propenitrile moiety, presents a rich scaffold for medicinal chemistry exploration.

The structural characteristics of 3-(4-cyclopropylphenyl)propanenitrile make it an intriguing candidate for the development of novel therapeutic agents. The presence of the cyclopropyl ring introduces steric and electronic properties that can influence the compound's interaction with biological targets, while the phenyl ring and propenitrile group provide further opportunities for functionalization and modularity in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the cyclopropyl moiety. Cyclopropyl-containing molecules have been reported to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl group's rigid three-membered ring structure can confer unique conformational constraints, which may enhance binding affinity to specific protein targets. This structural feature has been leveraged in the design of small-molecule inhibitors and other therapeutic compounds.

The phenyl ring in 3-(4-cyclopropylphenyl)propanenitrile is another key structural element that contributes to its potential as a pharmacophore. Phenyl rings are ubiquitous in biologically active molecules and often serve as hydrophobic anchors or participate in π-π stacking interactions with biological targets. The combination of a cyclopropyl group and a phenyl ring in this compound suggests that it may interact with proteins or enzymes in novel ways, offering opportunities for the discovery of new drug candidates.

The propenitrile group (-C≡NH) in the molecule is another important feature that can be exploited for medicinal chemistry applications. Nitriles are known to exhibit various biological activities, including analgesic, anti-inflammatory, and antiviral effects. The nitrile functionality can also serve as a handle for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for potential biological activity. These computational tools have been instrumental in identifying promising candidates like 3-(4-cyclopropylphenyl)propanenitrile for further experimental validation. By leveraging high-throughput virtual screening and molecular dynamics simulations, researchers can predict the binding modes and interactions of this compound with biological targets, thereby accelerating the drug discovery process.

In vitro studies have begun to explore the pharmacological profile of 3-(4-cyclopropylphenyl)propanenitrile. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, its structural features could potentially make it a useful tool for studying enzyme mechanisms or developing novel therapeutic strategies against specific diseases. These preliminary findings highlight the compound's potential as a lead molecule for further medicinal chemistry optimization.

The synthesis of 3-(4-cyclopropylphenyl)propanenitrile represents another area of interest within the chemical community. The development of efficient synthetic routes allows for scalable production and modifications to the core structure, enabling researchers to explore analogues with tailored properties. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to construct complex molecules like this one with high precision and yield.

The growing body of research on structurally diverse nitriles underscores their significance as pharmacophores in drug discovery. Compounds like 3-(4-cyclopropylphenyl)propanenitrile exemplify how combining distinct structural elements can yield molecules with unique biological profiles. As our understanding of molecular recognition continues to evolve, compounds such as this one will remain valuable assets in the quest for new medicines.

The future directions for research on 3-(4-cyclopropylphenyl)propanenitrile include both computational and experimental investigations. Further molecular modeling studies could provide deeper insights into its interactions with biological targets, while wet-lab experiments could validate its pharmacological activity and toxicity profile. Collaborative efforts between computational chemists and experimental biologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, 3-(4-cyclopropylphenyl)propanenitrile (CAS No. 1894027-52-1) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of cyclopropyl, phenyl, and propenitrile moieties offers opportunities for developing novel therapeutic agents. As ongoing research continues to uncover new biological activities and synthetic strategies for this class of compounds, their significance in drug discovery is likely to grow even further.